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Compound of Interest

Compound Name: Propargyl-PEG12-acid

Cat. No.: B11932868 Get Quote

Introduction

Propargyl-PEG12-acid is a heterobifunctional linker that is increasingly employed in advanced

proteomics applications. This molecule features a terminal propargyl group, which is ready for

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," and a carboxylic

acid group for stable amide bond formation with primary amines, such as those on lysine

residues of proteins. The 12-unit polyethylene glycol (PEG) chain enhances hydrophilicity,

which can improve the solubility of tagged proteins and reduce non-specific binding during

enrichment procedures.[1][2][3][4]

These characteristics make Propargyl-PEG12-acid an ideal tool for several proteomic

workflows, most notably in Activity-Based Protein Profiling (ABPP) and for the creation of

bespoke protein baits for pull-down experiments to study protein-protein interactions.

Key Application: Activity-Based Protein Profiling
(ABPP)
ABPP is a powerful chemical proteomics strategy used to study the functional state of enzymes

in complex biological samples.[5] In a typical ABPP workflow utilizing Propargyl-PEG12-acid,

the linker is first conjugated to a "warhead"—a reactive molecule that covalently binds to the

active site of a specific class of enzymes. The resulting activity-based probe (ABP) is then

incubated with a proteome. The propargyl group on the ABP serves as a handle for the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11932868?utm_src=pdf-interest
https://www.benchchem.com/product/b11932868?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-illustration-of-click-chemistry-activity-based-protein-profiling-A-Workflow_fig3_229324760
https://www.medchemexpress.com/propargyl-peg-acid.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Propargyl_PEG_Acid_Linkers_Unraveling_the_Impact_of_Chain_Length.pdf
https://broadpharm.com/product/bp-22671
https://www.benchchem.com/product/b11932868?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21701697/
https://www.benchchem.com/product/b11932868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


subsequent click chemistry reaction with an azide-functionalized reporter tag, such as biotin for

enrichment or a fluorophore for imaging.

The long PEG12 chain in this linker can be advantageous in ABPP by extending the reach of

the reporter group, potentially reducing steric hindrance and improving the efficiency of the click

reaction and subsequent enrichment.

Workflow for Activity-Based Protein Profiling
(ABPP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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